Cas no 1336777-66-2 ((2S)-1-(4-bromo-2-nitrophenyl)propan-2-amine)

• Product Name: (2S)-1-(4-bromo-2-nitrophenyl)propan-2-amine
• CAS No: 1336777-66-2
• MF: C₉H₁₁BrN₂O₂
• MW: 259.099841356277
• CID: 6005834
• PubChem ID: 129969590
• Update Time: 2025-06-15

(2S)-1-(4-bromo-2-nitrophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(4-bromo-2-nitrophenyl)propan-2-amine
• 1336777-66-2
• EN300-1894085

• Inchi： 1S/C9H11BrN2O2/c1-6(11)4-7-2-3-8(10)5-9(7)12(13)14/h2-3,5-6H,4,11H2,1H3/t6-/m0/s1
• InChI Key： ORKZGBZCWZJYSY-LURJTMIESA-N
• SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])C[C@H](C)N

Computed Properties

• Exact Mass: 258.00039g/mol
• Monoisotopic Mass: 258.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.8Ų

Additional information on (2S)-1-(4-bromo-2-nitrophenyl)propan-2-amine

Recent Advances in the Study of (2S)-1-(4-bromo-2-nitrophenyl)propan-2-amine (CAS: 1336777-66-2)

The compound (2S)-1-(4-bromo-2-nitrophenyl)propan-2-amine (CAS: 1336777-66-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of (2S)-1-(4-bromo-2-nitrophenyl)propan-2-amine, which make it a promising candidate for targeting specific biological pathways. The presence of the bromo and nitro substituents on the phenyl ring, combined with the chiral amine moiety, provides a versatile scaffold for further chemical modifications. Researchers have successfully synthesized this compound using advanced asymmetric synthesis techniques, achieving high enantiomeric purity and yield.

In vitro and in vivo studies have demonstrated that (2S)-1-(4-bromo-2-nitrophenyl)propan-2-amine exhibits notable activity against certain enzyme targets, particularly those involved in neurodegenerative diseases and cancer. For instance, preliminary data suggest that this compound may act as an inhibitor of monoamine oxidase (MAO), a key enzyme implicated in Parkinson's disease. Additionally, its potential as a lead compound for the development of novel anticancer agents is currently under investigation.

Further research is needed to fully elucidate the mechanism of action and optimize the pharmacological properties of (2S)-1-(4-bromo-2-nitrophenyl)propan-2-amine. However, the current findings underscore its potential as a valuable tool in chemical biology and a promising starting point for drug development. Future studies will likely focus on structure-activity relationship (SAR) analyses and preclinical evaluations to advance this compound toward clinical applications.